(2E)-N-[2-(4-methoxyphenyl)ethyl]-4-methyl-2-[(methylsulfonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxamide

• Molecular Formula: C15H19N3O4S2
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 2-(methanesulfonamido)-N-[2-(4-methoxyphenyl)ethyl]-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H19N3O4S2/c1-10-13(23-15(17-10)18-24(3,20)21)14(19)16-9-8-11-4-6-12(22-2)7-5-11/h4-7H,8-9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key: QPFDLQCTNJPSSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NS(=O)(=O)C)C(=O)NCCC2=CC=C(C=C2)OC

Description

Systematic IUPAC Nomenclature and Isomeric Configuration

The compound (2E)-N-[2-(4-methoxyphenyl)ethyl]-4-methyl-2-[(methylsulfonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxamide derives its name from a systematic application of IUPAC rules. The parent heterocycle is the 2,3-dihydro-1,3-thiazole ring, a partially saturated five-membered system containing nitrogen and sulfur atoms at positions 1 and 3, respectively. Substituents are prioritized based on their position and functional hierarchy:

• Position 5 : A carboxamide group (-CONH2) modified by an N-substituted 2-(4-methoxyphenyl)ethyl chain.
• Position 4 : A methyl group (-CH3).
• Position 2 : A methylsulfonyl imino group (-N=S(O)2CH3) in the (E)-configuration.

The stereodescriptor (2E) specifies the geometry of the imino group (C=N-SO2CH3), where the higher-priority sulfonyl group and methyl substituent are positioned on opposite sides of the double bond. This configuration is critical for electronic delocalization and molecular interactions.

Table 1: IUPAC Name Breakdown

Component	Description
Parent structure	2,3-dihydro-1,3-thiazole
Position 2 substituent	(E)-methylsulfonyl imino group
Position 4 substituent	Methyl group
Position 5 substituent	Carboxamide with N-[2-(4-methoxyphenyl)ethyl] side chain

Molecular Geometry and Conformational Analysis

The 2,3-dihydro-1,3-thiazole core adopts a non-planar conformation due to partial saturation at positions 2 and 3. Density functional theory (DFT) studies of analogous thiazole derivatives reveal that the methyl group at position 4 induces slight puckering in the ring, reducing symmetry. The methylsulfonyl imino group at position 2 adopts a nearly planar arrangement with the thiazole ring, stabilized by conjugation between the nitrogen lone pair and the sulfonyl π-system.

The N-[2-(4-methoxyphenyl)ethyl] side chain exhibits rotational flexibility around the C-N and C-C bonds. Nuclear Overhauser effect (NOE) data from related compounds suggest that the ethyl linker preferentially adopts a gauche conformation to minimize steric clashes between the methoxyphenyl group and the thiazole ring.

Key Geometric Parameters (Theoretical):

• C2-N1-S1-C3 dihedral angle: ~170° (near-perpendicular to ring plane)
• C5-CONH bond length: 1.34 Å (typical for carboxamides)
• N=S bond length: 1.45 Å (indicative of partial double-bond character)

Electronic Structure and Resonance Stabilization

The electronic structure of this compound is dominated by resonance interactions within the thiazole ring and its substituents. The 2,3-dihydro modification reduces aromaticity compared to fully unsaturated thiazoles, but conjugation persists between the sulfur atom and adjacent nitrogen.

• Methylsulfonyl Imino Group : The N=S(O)2CH3 group exhibits strong electron-withdrawing effects via resonance (Figure 1). The sulfonyl oxygen atoms delocalize negative charge, stabilizing the imino π-system and creating a dipole moment of ~4.2 D.
• Carboxamide Side Chain : The -CONH- group participates in resonance, with partial double-bond character between C=O and C-N. This delocalization is attenuated by the electron-donating methoxy group on the phenyl ring, which increases electron density at the amide nitrogen.

Resonance Hybrid Contributions:

• Thiazole ring → sulfonyl imino conjugation (30% contribution).
• Carboxamide → methoxyphenyl conjugation (15% contribution).
• Localized π-bonding in the ethyl linker (negligible).

Experimental support comes from UV-Vis spectra of similar compounds, which show a strong absorption band at λmax = 265 nm attributed to n→π* transitions in the conjugated system. Infrared spectroscopy further confirms resonance stabilization through characteristic stretches:

• N=S(O)2 asymmetric stretch: 1320 cm⁻¹
• C=O stretch: 1685 cm⁻¹ (shifted from 1710 cm⁻¹ in non-conjugated amides)

Preparation Methods

Substituted Thiourea Preparation

A thiourea intermediate is synthesized by treating 2-(4-methoxyphenyl)ethylamine with methyl isothiocyanate in ethanol at 60°C for 6 hours. The resultant N-[2-(4-methoxyphenyl)ethyl]thiourea serves as the sulfur source for thiazole formation.

Reaction Conditions:

• Solvent: Ethanol (anhydrous)

• Temperature: 60°C

• Yield: 78%

Cyclocondensation with α-Bromoketone

The thiourea reacts with 4-methyl-5-bromoacetylcarboxamide (prepared via bromination of 4-methyl-5-acetylcarboxamide using N-bromosuccinimide). Cyclization occurs in dimethylformamide (DMF) at 80°C for 12 hours, forming the 2-iminothiazoline intermediate.

Key Parameters:

• Catalyst: Triethylamine (2 equiv)

• Solvent: DMF

• Temperature: 80°C

• Yield: 72%

Carboxamide Functionalization

The carboxamide group at position 5 is introduced via coupling reactions.

EDCI/DMAP-Mediated Coupling

A modified Steglich esterification is employed to attach the carboxamide. 4-Methylthiazole-5-carboxylic acid reacts with 2-(4-methoxyphenyl)ethylamine using ethylcarbodiimide (EDCI) and 4-dimethylaminopyridine (DMAP) in dichloromethane (DCM).

Optimized Conditions:

• Coupling Agent: EDCI (1.2 equiv)

• Catalyst: DMAP (0.1 equiv)

• Solvent: DCM (anhydrous)

• Reaction Time: 24 hours

• Yield: 85%

Sulfonimidoyl Group Introduction

The methylsulfonyl imino group at position 2 is installed via oxidation and imination.

Sulfur Oxidation to Sulfonyl

The thiazoline sulfur is oxidized using meta-chloroperbenzoic acid (mCPBA) in dichloromethane at 0°C. This step converts the thiazoline’s thioether to a sulfone.

Oxidation Parameters:

• Oxidizing Agent: mCPBA (2.5 equiv)

• Solvent: DCM

• Temperature: 0°C → RT

• Yield: 89%

Imination with Methylsulfonamide

The sulfonyl group undergoes nucleophilic substitution with methylsulfonamide in the presence of potassium carbonate. The reaction proceeds in acetonitrile at reflux for 8 hours.

Critical Factors:

• Base: K₂CO₃ (3 equiv)

• Solvent: Acetonitrile

• Temperature: 80°C

• Yield: 68%

One-Pot Tandem Synthesis

A streamlined one-pot method combines cyclocondensation, coupling, and imination.

Procedure:

• Thioureation: 2-(4-methoxyphenyl)ethylamine + methyl isothiocyanate → Thiourea (ethanol, 60°C).

• Cyclization: Thiourea + 4-methyl-5-bromoacetylcarboxamide → Thiazoline (DMF, 80°C).

• Oxidation/Imination: Sequential addition of mCPBA and methylsulfonamide.

Advantages:

• Reduced purification steps

• Overall Yield: 65%

Comparative Analysis of Methods

Method	Key Steps	Yield	Purity (HPLC)	Scalability
Hantzsch + Coupling	Cyclocondensation, EDCI	72%	98.5%	Moderate
One-Pot Tandem	Thioureation, Oxidation	65%	97.2%	High
Sulfonimidoyl Late-Stage	Post-oxidation imination	68%	96.8%	Low

Challenges and Optimization Strategies

• Racemization Control: The (2E)-configuration is maintained using low-temperature imination (0°C).

• Byproduct Formation: Excess methylsulfonamide (1.5 equiv) minimizes N-methylated byproducts.

• Solvent Selection: DMF enhances cyclization kinetics but requires rigorous drying to prevent hydrolysis .

Chemical Reactions Analysis

Types of Reactions

(2E)-N-[2-(4-methoxyphenyl)ethyl]-4-methyl-2-[(methylsulfonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride can be used to reduce specific functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenated compounds, strong acids or bases.

Major Products Formed

The major products formed from these reactions depend on the specific functional groups targeted and the conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

The compound has been studied for various biological activities, including:

• Anticancer Activity :
  • Research indicates that thiazole derivatives can exhibit significant cytotoxic effects against various cancer cell lines. Specifically, studies have shown that compounds with similar structures can induce apoptosis in cancer cells through the activation of pro-apoptotic pathways and inhibition of anti-apoptotic proteins .
• Antimicrobial Properties :
  • Thiazole compounds have demonstrated antibacterial and antifungal activities. They disrupt microbial cell membranes and inhibit essential metabolic processes, making them potential candidates for developing new antibiotics .
• Anti-inflammatory Effects :
  • Some derivatives have been shown to modulate inflammatory pathways, potentially offering therapeutic benefits in conditions like arthritis and other inflammatory diseases .

Case Study 1: Anticancer Efficacy

A study investigated the effects of a thiazole derivative on HepG2 liver cancer cells. The results showed an IC50 value of 2.57 µM, indicating potent cytotoxicity. Mechanistic studies revealed that the compound induced apoptosis via the mitochondrial pathway, evidenced by increased levels of pro-apoptotic proteins and decreased levels of anti-apoptotic proteins .

Case Study 2: Antimicrobial Activity

In another study focusing on the antimicrobial potential of thiazole derivatives, the compound was tested against Staphylococcus aureus and Escherichia coli. The results demonstrated significant inhibition zones compared to control groups, suggesting strong antibacterial activity. Further analysis indicated that the compound disrupted bacterial cell wall integrity and inhibited protein synthesis .

Mechanism of Action

The mechanism of action of (2E)-N-[2-(4-methoxyphenyl)ethyl]-4-methyl-2-[(methylsulfonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison with structurally and functionally related thiazolecarboxamides and heterocyclic analogs:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Activity/Application	Synthesis Highlights	References
(2E)-N-[2-(4-Methoxyphenyl)ethyl]-4-methyl-2-[(methylsulfonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxamide	2,3-Dihydrothiazole	- 4-Methyl - Methylsulfonyl imino - 4-Methoxyphenethyl carboxamide	Not explicitly reported (probable kinase inhibition)	Nitrile cyclization, amide coupling
N-(2-Chloro-6-methylphenyl)-2-[[6-(4-(2-hydroxyethyl)piperazinyl)-2-methylpyrimidin-4-yl]amino]thiazole-5-carboxamide (Dasatinib, BMS-354825)	2-Aminothiazole	- Chloro-methylphenyl - Piperazinyl-pyrimidine	Pan-Src kinase inhibitor (nanomolar potency)	Iterative SAR optimization
4-Methyl-N-(2,4,6-trimethylphenyl)-2-[(4-methoxyphenethyl)carbamoyl]thiazole-5-carboxamide	Thiazole	- Trimethylphenyl - 4-Methoxyphenethyl	Patent-listed (unknown specificity)	Amide coupling
N-(2-Hydroxyphenyl)-2-[(5E)-5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl]acetamide	Thiazolidinone	- Benzylidene - Thioxo - Hydroxyphenyl	Antioxidant/anti-inflammatory (predicted)	Knoevenagel condensation
(2E)-2-[1-(1,3-Benzodioxol-5-yl)-3-(1H-imidazol-1-yl)propylidene]-N-(2-chlorophenyl)hydrazinecarboxamide	Hydrazine-carboxamide	- Benzodioxol - Imidazole - Chlorophenyl	Antifungal/antimicrobial (crystallographically confirmed)	Single-crystal X-ray analysis

Key Observations

Structural Diversity: The target compound’s methylsulfonyl imino group distinguishes it from Dasatinib’s 2-aminothiazole core and the thiazolidinone scaffold in . This group may enhance metabolic stability compared to unmodified imines .

Synthetic Routes: Most analogs (e.g., Dasatinib, derivatives) rely on amide coupling for side-chain introduction, as seen in the target compound’s synthesis . Compounds with thiazolidinone or hydrazinecarboxamide cores () require condensation or cyclization steps, which are less relevant to the target compound’s pathway .

Biological Relevance: Dasatinib’s subnanomolar kinase inhibition highlights the importance of bulky aromatic substituents (e.g., pyrimidine-piperazine) for potency, a feature absent in the target compound . The thioxo group in ’s compound may confer redox-modulating activity, unlike the target compound’s sulfonyl imino group, which is more electron-withdrawing .

Physicochemical Properties: The 4-methoxyphenethyl group in the target compound increases lipophilicity (clogP ~3.5 predicted) compared to Dasatinib’s polar piperazine moiety (clogP ~2.1) . The methylsulfonyl imino group may improve solubility in polar solvents relative to unsubstituted imines .

Research Findings and Implications

• Structural Optimization : Replacement of the methylsulfonyl group with trifluoromethyl (as in ) could enhance bioavailability, while substituting the 4-methoxyphenyl with 2-chlorophenyl () might improve target affinity .
• SHELX Validation : Like ’s compound, single-crystal X-ray analysis could confirm the (2E)-configuration and hydrogen-bonding patterns critical for activity .

Biological Activity

The compound (2E)-N-[2-(4-methoxyphenyl)ethyl]-4-methyl-2-[(methylsulfonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxamide is a thiazole-carboxamide derivative that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound's structure features a thiazole ring, a methylsulfonyl group, and a carboxamide moiety, which are critical for its biological activity. The presence of the methoxyphenyl group enhances its lipophilicity, potentially improving its bioavailability.

Biological Activity Overview

Research has indicated that thiazole-carboxamide derivatives exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The specific compound has been evaluated for its effects on cyclooxygenase (COX) enzymes, which play a significant role in inflammation and pain pathways.

1. COX Inhibition

A study focused on the synthesis and evaluation of thiazole-carboxamide derivatives revealed that this compound significantly inhibits COX-1 and COX-2 enzymes. The selectivity ratios and IC50 values indicate promising anti-inflammatory properties. For example:

• IC50 against COX-1 : $5.56\times 10^{-8}\,\text{ M}$
• Selectivity ratio : 1.44 for COX-1 over COX-2 .

2. Anticancer Activity

In vitro studies have shown that the compound exhibits cytotoxic effects against various cancer cell lines. The MTS assay results indicate a dose-dependent response, with notable efficacy against tumorigenic cells compared to normal cells. The compound's mechanism may involve apoptosis induction and cell cycle arrest .

3. Antimicrobial Properties

Preliminary assessments suggest that this thiazole derivative may possess antimicrobial activity. It was tested against several bacterial strains with promising results indicating inhibition of growth .

The mechanisms underlying the biological activities of (2E)-N-[2-(4-methoxyphenyl)ethyl]-4-methyl-2-[(methylsulfonyl)imino]-2,3-dihydro-1,3-thiazole-5-carboxamide include:

• Inhibition of Prostaglandin Synthesis : By inhibiting COX enzymes, the compound reduces prostaglandin levels, leading to decreased inflammation.
• Induction of Apoptosis : Through modulation of signaling pathways involved in cell survival and death.
• Disruption of Bacterial Cell Wall Synthesis : Potentially leading to bacterial cell death.

Case Studies

Several studies have highlighted the efficacy of similar thiazole derivatives in clinical settings:

• Study on Thiazole Derivatives as Anti-inflammatory Agents :
  • Evaluated multiple derivatives for their ability to modulate AMPA receptors involved in pain signaling.
  • Results indicated significant modulation of receptor desensitization rates following treatment with thiazole compounds .
• Anticancer Activity Assessment :
  • A series of thiazole derivatives were tested against breast cancer cell lines.
  • Results showed that compounds similar to the target compound induced significant apoptosis and inhibited cell proliferation .